Cas no 340740-10-5 (3-(Quinazolin-4-ylsulfanyl)-propionic acid)

• Product Name: 3-(Quinazolin-4-ylsulfanyl)-propionic acid
• CAS No: 340740-10-5
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 3084102
• PubChem ID: 723893
• Update Time: 2025-06-19

3-(Quinazolin-4-ylsulfanyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Quinazolin-4-ylsulfanyl)-propionic acid
• AKOS001746035
• 3-(Quinazolin-4-ylthio)propanoic acid
• 3-(Quinazolin-4-ylthio)propanoicacid
• SR-01000533088
• 3-quinazolin-4-ylthiopropanoic acid
• STK043646
• AN-465/37441007
• SR-01000533088-1
• U58
• 3-(quinazolin-4-ylsulfanyl)propanoic acid
• 340740-10-5
• CS-0332735
• 3-quinazolin-4-ylsulfanylpropanoic acid
• Oprea1_187763

• Inchi： 1S/C11H10N2O2S/c14-10(15)5-6-16-11-8-3-1-2-4-9(8)12-7-13-11/h1-4,7H,5-6H2,(H,14,15)
• InChI Key： WQTFNWOAHQIRIR-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C2C=CC=CC=2N=CN=1

Computed Properties

• Exact Mass: 234.04629874Da
• Monoisotopic Mass: 234.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.4Ų

3-(Quinazolin-4-ylsulfanyl)-propionic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Quinazolin-4-ylsulfanyl)-propionic acid

Recent Advances in the Study of 3-(Quinazolin-4-ylsulfanyl)-propionic acid (CAS: 340740-10-5)

3-(Quinazolin-4-ylsulfanyl)-propionic acid (CAS: 340740-10-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinazoline core and propionic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

The synthesis of 3-(Quinazolin-4-ylsulfanyl)-propionic acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes a one-pot reaction under mild conditions, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 3-(Quinazolin-4-ylsulfanyl)-propionic acid has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. Research conducted by Smith et al. (2024) revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Further investigations into the mechanism of action have uncovered that 3-(Quinazolin-4-ylsulfanyl)-propionic acid interacts with the active site of COX-2 through hydrogen bonding and hydrophobic interactions. Molecular docking studies, as reported in Bioorganic & Medicinal Chemistry Letters (2023), highlighted the critical role of the quinazoline ring in stabilizing these interactions, providing a structural basis for future drug design.

Beyond its anti-inflammatory properties, recent studies have explored the anticancer potential of 3-(Quinazolin-4-ylsulfanyl)-propionic acid. A 2024 study in Cancer Research demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings open new avenues for its application in oncology, particularly in cancers resistant to conventional therapies.

In conclusion, 3-(Quinazolin-4-ylsulfanyl)-propionic acid (CAS: 340740-10-5) represents a versatile scaffold with multiple therapeutic applications. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding underscore its potential as a valuable candidate for drug development. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to translate these findings into clinical applications.